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Compound of Interest

Compound Name: N-Methylhexanamide

CAS No.: 3418-05-1

Cat. No.: B1216667

Get Quote

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of molecules is paramount. This

technical guide provides a concise summary of the molecular formula and molecular weight of

N-Methylhexanamide.

N-Methylhexanamide is a fatty amide with the chemical formula C7H15NO.[1][2][3] Its

molecular structure consists of a hexanamide backbone with a methyl group attached to the

nitrogen atom.

Molecular Data Summary
The key quantitative data for N-Methylhexanamide is presented in the table below for

straightforward reference and comparison.
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Property Value Source

Molecular Formula C7H15NO
PubChem[1], LookChem[2],

Guidechem[3]

Molecular Weight 129.20 g/mol PubChem[1]

Monoisotopic Mass 129.115364102 Da PubChem[1]

This document focuses solely on the molecular weight and formula of N-Methylhexanamide.

As such, experimental protocols, signaling pathways, and logical relationship diagrams are not

applicable to the scope of this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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